6-Methoxyisoquinolin-1-amine
Cat. No. B1590702
Key on ui cas rn:
266690-48-6
M. Wt: 174.2 g/mol
InChI Key: CPHNYLVFPAMYLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COc1ccc2c(Oc3ccccc3)nccc2c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH3:1][O:2][c:3]1[cH:4][c:5]2[cH:6][cH:7][n:8][c:9]([O:13][c:14]3[cH:15][cH:16][cH:17][cH:18][cH:19]3)[c:10]2[cH:11][cH:12]1.[CH3:21][C:22](=[O:23])[O-:24].[NH4+:20].[Na+:26].[OH-:25]>>[CH3:1][O:2][c:3]1[cH:4][c:5]2[cH:6][cH:7][n:8][c:9]([NH2:20])[c:10]2[cH:11][cH:12]1
|
Inputs
Step One
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Name
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COc1ccc2c(Oc3ccccc3)nccc2c1
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccc2c(Oc3ccccc3)nccc2c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[NH4+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ccc2c(N)nccc2c1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
